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The ability to visualize ribonucleic acid (RNA) in living mammalian cells is crucial for
understanding its diverse roles in gene expression, regulation, and disease. This document
provides a detailed protocol for utilizing the fluorogenic probe DFHO (3,5-difluoro-4-
hydroxybenzylidene imidazolinone-2-oxime) for real-time imaging of RNA in mammalian cells.
DFHO is a cell-permeable, non-fluorescent dye that exhibits a significant increase in
fluorescence upon binding to a specific RNA aptamer, most notably the "Corn" aptamer.[1][2][3]
This system offers high photostability and low background fluorescence, making it an excellent
tool for tracking RNA dynamics.[1][3][4]

The core of this technique involves genetically tagging the RNA of interest with the Corn
aptamer sequence. When expressed in cells, this tagged RNA can then be specifically bound
by DFHO, leading to a "turn-on" of fluorescence that can be visualized using standard
microscopy techniques.[1][4] This method is particularly advantageous for its low cellular
toxicity and the red-shifted emission of the DFHO-Corn complex, which helps to minimize
interference from cellular autofluorescence.[1][5]
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Quantitative Data Summary

The following table summarizes the key quantitative parameters of the DFHO-aptamer system
for easy reference and comparison.

Parameter Value Aptamer Reference

Excitation Maximum

505 nm Corn
(Aex)
Emission Maximum
545 nm Corn [6]
(Aem)
Dissociation Constant
70 nM Corn [2]
(Kd)
Dissociation Constant
54 nM Squash
(Kd)
Extinction Coefficient 29,000 M—icm—! Corn

Recommended DFHO
Concentration for 10 - 20 uM N/A [21[31[4]

Live-Cell Imaging

Molecular Weight 281.22 g/mol N/A

Experimental Workflow

The overall experimental workflow for labeling RNA with DFHO in mammalian cells is depicted
below. This process begins with the design and construction of a plasmid encoding the RNA of
interest tagged with the Corn aptamer, followed by transfection into mammalian cells,
incubation with DFHO, and subsequent imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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